Cas no 1539404-46-0 (1-(5-bromo-2-methylphenyl)prop-2-en-1-one)

• Product Name: 1-(5-bromo-2-methylphenyl)prop-2-en-1-one
• CAS No: 1539404-46-0
• MF: C₁₀H₉BrO
• MW: 225.081862211227
• CID: 6438731
• PubChem ID: 83643024
• Update Time: 2025-09-20

1-(5-bromo-2-methylphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-2-methylphenyl)prop-2-en-1-one
• EN300-1896644
• 1539404-46-0

• Inchi： 1S/C10H9BrO/c1-3-10(12)9-6-8(11)5-4-7(9)2/h3-6H,1H2,2H3
• InChI Key： XOIKXWDCCNJCQH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C)=C(C(C=C)=O)C=1

Computed Properties

• Exact Mass: 223.98368g/mol
• Monoisotopic Mass: 223.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives